molecular formula C9H8Br2O3 B1360093 Ethyl 3,5-dibromo-4-hydroxybenzoate CAS No. 55771-81-8

Ethyl 3,5-dibromo-4-hydroxybenzoate

Cat. No. B1360093
CAS RN: 55771-81-8
M. Wt: 323.97 g/mol
InChI Key: RLKDCOVOJVJVFI-UHFFFAOYSA-N
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Description

Ethyl 3,5-dibromo-4-hydroxybenzoate is an organic compound with the molecular formula C9H8Br2O3 and a molecular weight of 323.97 . It is a solid substance and is used primarily in the pharmaceutical industry.


Molecular Structure Analysis

The InChI code for Ethyl 3,5-dibromo-4-hydroxybenzoate is 1S/C9H8Br2O3/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3-4,12H,2H2,1H3 . This indicates the specific arrangement of atoms in the molecule.


Chemical Reactions Analysis

A new oxidative decarboxylation pathway for the catabolism of 3,5-dibromo-4-hydroxybenzoate (DBHB) was identified in a DBHB-utilizing strain, Pigmentiphaga sp. strain H8 . The gene odcA, which is essential for the initial catabolism of DBHB, encodes a novel NAD(P)H-dependent flavin monooxygenase that mediates the oxidative decarboxylation of DBHB to 2,6-dibromohydroquinone (2,6-DBHQ) .


Physical And Chemical Properties Analysis

Ethyl 3,5-dibromo-4-hydroxybenzoate is a solid substance . It has a molecular weight of 323.97 and is stored under nitrogen at a temperature of 4°C .

Scientific Research Applications

Summary of Application

Ethyl 3,5-dibromo-4-hydroxybenzoate is studied for its role in the environment, particularly its catabolism by microorganisms. It’s a compound that is both anthropogenically released and naturally produced in the environment .

Methods of Application

Researchers identified a new oxidative decarboxylation pathway for the catabolism of the compound in a strain of Pigmentiphaga sp. strain H8. They conducted comparative transcriptome analysis and experimental validation to elucidate the genetic determinants of this pathway .

Results

The study revealed that the gene cluster from orf420 to orf426 was significantly upregulated in the presence of the compound. The initial catabolism involves the gene odcA encoding a novel NAD(P)H-dependent flavin monooxygenase, leading to the formation of 2,6-dibromohydroquinone, which is further processed into β-ketoadipate .

Application 2: Biodegradation

Methods of Application: The study focused on the microbial catabolism of halogenated hydroxybenzoates, using comparative transcriptome analysis and subsequent experimental validation to discover a new catabolic pathway .

Results: The findings included the identification of a novel 1-monooxygenase for halogenated para-hydroxybenzoates in prokaryotes, enhancing our knowledge of the decarboxylative hydroxylation of these compounds .

Application 3: Synthetic Precursor for Chemical Products

Methods of Application: The compound is synthesized and utilized in chemical reactions to produce other valuable derivatives due to its reactive bromine groups and hydroxy functionality .

Results: The use of this compound in synthesis leads to the creation of a wide range of chemical products, showcasing its versatility as a building block in organic chemistry .

Application 4: Herbicide Metabolism

Methods of Application: Studies involve tracking the metabolism of bromoxynil in soil, groundwater, and plant tissues to understand the environmental distribution and transformation of this herbicide .

Results: The research provides insights into the pathways through which bromoxynil is broken down and the potential accumulation of its metabolites, including Ethyl 3,5-dibromo-4-hydroxybenzoate, in the environment .

Application 5: Pharmaceutical Intermediates

Methods of Application: Chemical synthesis methods are employed to incorporate the compound into larger, more complex molecules that exhibit desired therapeutic properties .

Results: The application of Ethyl 3,5-dibromo-4-hydroxybenzoate in drug synthesis could lead to the development of new medications, benefiting the pharmaceutical industry .

Application 6: Analytical Chemistry

Methods of Application: Various analytical techniques, such as spectroscopy and chromatography, are applied to study the compound’s properties and reactions .

Results: These studies yield detailed information about the compound’s chemical characteristics, which is essential for its application in different scientific fields .

Safety And Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H302, H315, H319, and H335 . These indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

ethyl 3,5-dibromo-4-hydroxybenzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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InChI

InChI=1S/C9H8Br2O3/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3-4,12H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RLKDCOVOJVJVFI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC(=C(C(=C1)Br)O)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8Br2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID0069048
Record name Benzoic acid, 3,5-dibromo-4-hydroxy-, ethyl ester
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Molecular Weight

323.97 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 3,5-dibromo-4-hydroxybenzoate

CAS RN

55771-81-8
Record name Benzoic acid, 3,5-dibromo-4-hydroxy-, ethyl ester
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Record name Ethyl 3,5-dibromo-4-hydroxybenzoate
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Record name Ethyl 4-hydroxy-3,5-dibromobenzoate
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Record name Benzoic acid, 3,5-dibromo-4-hydroxy-, ethyl ester
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Record name Benzoic acid, 3,5-dibromo-4-hydroxy-, ethyl ester
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Record name Ethyl 3,5-dibromo-4-hydroxybenzoate
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Record name Ethyl 3,5-dibromo-4-hydroxybenzoate
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
3
Citations
MT Chhabria, PS Brahmkshatriya… - Chemical biology & …, 2012 - Wiley Online Library
The present study describes ligand‐based pharmacophore modeling of a series of structurally diverse acyl coenzyme A cholesterol acyltransferase inhibitors. Quantitative …
Number of citations: 22 onlinelibrary.wiley.com
H Kish, C Harris - Organic Chemistry, 2017 - blogs.longwood.edu
Parabens are chemical compounds that have antibacterial properties and are found in many products such as antiperspirants. However, these current parabens in antiperspirants have …
Number of citations: 0 blogs.longwood.edu
T Cartledge - 2008 - eprints.kingston.ac.uk
The inhibition of enzymes within the steroidal cascade has been shown to lead to a reduction in tumour mass as a result of a reduction. in the levels of steroids present both within the …
Number of citations: 2 eprints.kingston.ac.uk

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